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Compound of Interest

Compound Name: Ethiofencarb-sulfone

Cat. No.: B150163 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the environmental persistence of the

carbamate insecticide Ethiofencarb and its primary metabolite, Ethiofencarb-sulfone. The

information presented herein is supported by experimental data to aid in understanding the

environmental fate of these compounds.

Data Summary
The environmental persistence of a chemical is a critical factor in assessing its potential long-

term impact. The following table summarizes the available quantitative data on the half-life of

Ethiofencarb and Ethiofencarb-sulfone in key environmental compartments.
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Compound Medium Condition Half-life (t½) Reference

Ethiofencarb Soil Greenhouse ~2 weeks [1][2]

Soil Field

20-30 days (up

to 90-130 days in

other studies)

[3]

Water pH 6.8 ~8 days [3]

Water (buffered) pH 7, 22°C 18.8 days [3]

Water (buffered) pH 9, 22°C 6.67 hours [3]

Atmosphere - 16 hours [2]

Ethiofencarb-

sulfone
Water (buffered) pH 7, 22°C 2.13 hours [3]

Water (buffered) pH 9, 22°C 2.13 hours [3]

Soil Laboratory

Significantly

more persistent

than

Ethiofencarb*

[3]

*In a laboratory study, after 82 days, Ethiofencarb was no longer detectable, while

Ethiofencarb-sulfone accounted for 38.3% of the remaining radioactivity, indicating a much

longer persistence in soil.[3]

Environmental Degradation Pathway
Ethiofencarb in the environment undergoes oxidation to form Ethiofencarb-sulfoxide, which is

further oxidized to the more stable Ethiofencarb-sulfone. Hydrolysis of the carbamate group

can also occur, particularly under alkaline conditions.[2][3]
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Preparation

Incubation

Analysis

Collect and characterize soil
(e.g., texture, pH, organic carbon)

Prepare radiolabeled
(e.g., ¹⁴C) test substance

Apply test substance
to soil samples

Incubate soil samples in the dark
at controlled temperature and moisture

Collect samples at
predetermined intervals

Extract parent compound
and metabolites from soil

Quantify concentrations using
chromatography (e.g., HPLC, GC)

Calculate half-life (DT₅₀)
and identify degradation products
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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